Cas no 447-15-4 (Ethanone,2-chloro-2-fluoro-1-phenyl-)

Ethanone,2-chloro-2-fluoro-1-phenyl- structure
447-15-4 structure
Product Name:Ethanone,2-chloro-2-fluoro-1-phenyl-
CAS No:447-15-4
MF:C8H6ClFO
MW:172.584044933319
CID:324894
PubChem ID:12545126
Update Time:2025-04-19

Ethanone,2-chloro-2-fluoro-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2-chloro-2-fluoro-1-phenyl-
    • Ethanone, 2-chloro-2-fluoro-1-phenyl- (9CI)
    • Acetophenone,2-chloro-2-fluoro- (6CI,8CI)
    • a-Chloro-a-fluoroacetophenone
    • Chlorofluoromethyl phenyl ketone
    • 2-Chloro-2-fluoro-1-phenylethanone
    • 447-15-4
    • SCHEMBL9193458
    • Inchi: 1S/C8H6ClFO/c9-8(10)7(11)6-4-2-1-3-5-6/h1-5,8H
    • InChI Key: IMKBIPXUOOABLE-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC=CC=1)=O)F

Computed Properties

  • Exact Mass: 172.00918
  • Monoisotopic Mass: 172.0091207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

Ethanone,2-chloro-2-fluoro-1-phenyl- Related Literature

  • 1. Reactions of 1-aryl-2,2-dihalogenoethanone oximes with tetrasulfur tetranitride (S4N4): a general method for the synthesis of 3-aryl-4-halogeno-1,2,5-thiadiazoles
    Sung Cheol Yoon,Jaeeock Cho,Kyongtae Kim J. Chem. Soc. Perkin Trans. 1 1998 109
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